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Compound of Interest

Compound Name: Benzyl diethyldithiocarbamate

Cat. No.: B1217104 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Benzyl
Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Benzyl diethyldithiocarbamate (CAS No: 3052-61-7). The information is curated

for researchers, scientists, and professionals in drug development, with a focus on quantitative

data, experimental context, and procedural workflows.

Core Physicochemical Data
Benzyl diethyldithiocarbamate is a light yellow to brown clear liquid at room temperature.[1]

[2][3] The following table summarizes its key quantitative physicochemical properties.
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Property Value Reference(s)

Molecular Formula C₁₂H₁₇NS₂ [1][2][4]

Molecular Weight 239.40 g/mol [1][2][4][5]

Physical Form Clear Liquid [1][5]

Color Light Yellow to Brown [1][2][3]

Boiling Point 172 °C at 15 mmHg [1][5][6][7]

Density / Specific Gravity 1.12 g/cm³ (at 20°C) [1][3][6][7]

Refractive Index 1.617 - 1.620 [1][3][7]

LogP (Predicted) 3.55 [6]

pKa (Predicted) 0.93 ± 0.50 [7][8]

Flash Point 154.4 °C [6]

Vapor Pressure (Predicted) 0.0 ± 0.7 mmHg at 25°C [6]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. This

section outlines common experimental protocols for the synthesis and analysis of Benzyl
diethyldithiocarbamate.

Synthesis of Benzyl Diethyldithiocarbamate
The most common laboratory synthesis for Benzyl diethyldithiocarbamate involves a two-

step process. First, sodium diethyldithiocarbamate is prepared from diethylamine and carbon

disulfide. This salt is then reacted with a benzyl halide (e.g., benzyl chloride or benzyl bromide)

to yield the final product.[6][9]

Step 1: Preparation of Sodium Diethyldithiocarbamate[9]

In a flask equipped with a stirrer and cooled in an ice bath, dissolve diethylamine in a

suitable solvent like ethanol.
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Slowly add an equimolar amount of carbon disulfide to the solution while stirring. The

reaction is exothermic.

To this mixture, add an equimolar amount of sodium hydroxide solution dropwise,

maintaining a low temperature.

Continue stirring until the reaction is complete. The product, sodium diethyldithiocarbamate,

will precipitate and can be isolated by filtration. It often crystallizes as a trihydrate.

Step 2: Synthesis of Benzyl Diethyldithiocarbamate

Dissolve the synthesized sodium diethyldithiocarbamate in a polar solvent such as ethanol or

acetone.

To this solution, add an equimolar amount of benzyl chloride or benzyl bromide dropwise

with vigorous stirring at room temperature.

The reaction mixture is typically stirred for several hours to ensure completion. The progress

can be monitored by Thin Layer Chromatography (TLC).

Upon completion, the precipitated sodium chloride or sodium bromide is removed by

filtration.

The solvent is removed from the filtrate under reduced pressure. The resulting crude product

can be purified by vacuum distillation or column chromatography to yield pure Benzyl
diethyldithiocarbamate.

Purity Analysis by Gas Chromatography (GC)
The purity of Benzyl diethyldithiocarbamate is commonly determined by Gas

Chromatography (GC), with commercial standards often exceeding 98.0% purity.[1][2][3][5]

General GC Protocol:

Instrument: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).
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Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injector Temperature: Typically set around 250 °C.

Detector Temperature: Typically set around 280 °C.

Oven Temperature Program:

Initial temperature: ~100 °C, hold for 1-2 minutes.

Ramp: Increase temperature at a rate of 10-20 °C/min up to a final temperature of ~280

°C.

Hold: Maintain the final temperature for 5-10 minutes to ensure all components elute.

Sample Preparation: Prepare a dilute solution of Benzyl diethyldithiocarbamate in a

suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Analysis: The purity is calculated based on the relative peak area of the main

component compared to the total area of all peaks in the chromatogram.

Workflow Visualization
The following diagram illustrates the typical laboratory synthesis pathway for Benzyl
diethyldithiocarbamate.
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Caption: Synthesis workflow for Benzyl diethyldithiocarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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